Inspired by the metal coordination bond structure of interface engineering strategy, CdZnS/Eu2Sn2O7 with heterointerfaces and enrich oxygen vacancies (OVs) were elaborately designed as cathode luminophores. The ratiometric electrochemiluminescence (RECL) system was reasonably constructed though incorporating biomass-derived nitrogen-doped carbon dots (BD-NCDs) as the anode luminophore, and H2O2 installed as co-reagent. We showed here that the formation of Zn/Cd-S-Sn bonds at the interface was induced, which promoted electron transfer and electrochemical reaction kinetics. Both experiments and density functional theory (DFT) calculations systemically revealed that CdZnS/Eu2Sn2O7 possessed the ability to achieve self-reinforced RECL though employing Zn/Cd-S-Sn bond and OVs as the main catalytic active sites, respectively. The numerous •OH was formed to significantly amplify the ECL intensity of the cathode by 4.7 and 14.4 times respectively, compared to CdZnS and Eu2Sn2O7. Interestingly, it was also confirmed that the OVs directly participate in the electrochemical reaction as the active site for catalyzing H2O2 to generate an abundance of O2•- to accomplish sharp amplification of the anode signal by 5.7-fold. Additionally, benefiting from the outstanding performance of the CdZnS/Eu2Sn2O7/GCE+BD-NCDs+H2O2 RECL system, the sensing system was designed for the detection of sunset yellow from 0.1 to 4000 nM. More importantly, the successful construction of machine learning-assisted portable devices integrated with smartphones also provides a novel strategy for SY on-site detection. This work not only guides further elucidation of the self-enhanced RECL catalytic mechanism but also facilitates the future development of rational luminophore designs for the point-of-care test.

Abstract not available

Traditional drug chemotherapy reveals numerous unsatisfactory aspects for malignant tumors that is prone to recurrence and metastasis, such as low therapy effect, systemic side effects, and multidrug resistance. Based on the above considerations, we herein propose a non-drug chemotherapy-like in synergy with gas-/immunotherapy strategy based on tumor cell membrane (M) coating Ferulic acid (FA)-L-Arg-ovalbumin (OVA) nanoparticles (F-L-O@M NPs). It is found that the non-drug of FA can efficiently induce cancer cell apoptosis via the Janus kinases/signal transducer and activator of transcription 3 (JAK/STAT3) signal pathway. Moreover, the generation of NO gas ascribed to the oxidation of L-Arg by H2O2, not only restricts the respiratory metabolism of mitochondria and reduces the generation of ATP, but also downregulates the expression of P-gp protein, exhibiting a superior synergistic with FA-mediated antineoplastic. More importantly, NO gas augments FA-induced tumor cell apoptosis and efficiently release tumor-associated antigens, which in synergy with OVA enables significant activation and recruits cytotoxic T lymphocytes to infiltrate in tumor tissues, further combining with immune checkpoint blockade antibody to trigger a long-term immune memory response, as well as anti-metastasis/recurrence. It is highly expected that such a non-drug chemotherapy-like strategy that combines with gas-/immunotherapy showing great promising in the clinical translational potential of nanomedicine.

Developing safe and sustainable nanomaterials-based solutions to current global challenges including clean energy, sustainable food production and water security requires access to high quality data and appropriate analysis and modelling approaches. Achieving these challenges requires increased re-use of research data to accelerate progress and support development of new materials that are safe and sustainable for energy capture and storage, nano-agriculture and environmental remediation. The principles of Findability, Accessibility, Interoperability and Reusability (FAIR) provide a roadmap to enhanced data sharing and re-use, but require consensus within the nanosafety community on metadata, ontologies and persistent identifiers (among other things) and guidance to support implementation and achieve machine-readability. Here, we highlight the main focus of the AdvancedNano GO FAIR Implementation Network in supporting the nanosafety community with implementation of FAIR to maximize data-driven safe and sustainable application of nano- and advanced materials.

The presence of immunosuppressive immune cells in tumors is a significant barrier to the generation of therapeutic immune responses. Similarly, in vivo triple-negative breast cancer (TNBC) models often contain prevalent, immunosuppressive tumor-associated macrophages in the tumor microenvironment (TME), resulting in breast cancer initiation, invasion, and metastasis. Here, we test systemic chemoimmunotherapy using small-molecule agents, paclitaxel (PTX), and colony-stimulating factor 1 receptor (CSF1R) inhibitor, PLX3397, to enhance the adaptive T cell immunity against TNBCs in immunocompetent mouse TNBC models. We use high-capacity poly(2-oxazoline) (POx)-based polymeric micelles to greatly improve the solubility of insoluble PTX and PLX3397 and widen the therapeutic index of such drugs. The results demonstrate that high-dose PTX in POx, even as a single agent, exerts strong effects on TME and induces long-term immune memory. In addition, we demonstrate that the PTX and PLX3397 combination provides consistent therapeutic improvement across several TNBC models, resulting from the repolarization of the immunosuppressive TME and enhanced T cell immune response that suppress both the primary tumor growth and metastasis. Overall, the work emphasizes the benefit of drug reformulation and outlines potential translational path for both PTX and PTX with PLX3397 combination therapy using POx polymeric micelles for the treatment of TNBC.

Abstract not available

Excessive production of reactive oxygen and nitrogen species (RONS) leads to nonspecific inflammation and is a major cause of the pathogenesis of exudative and nonexudative forms of age-related macular degeneration (AMD). As a result, antioxidant therapy has been emerging as a promising means for the treatment and prevention of AMD. Nevertheless, antioxidant strategies have largely been unsuccessful for AMD treatment. Developing a more potent antioxidant that reaches its target, remains stable with specific RONS level regulation, and reduces treatment burdens would provide a foundation for the care and scientific understanding of using antioxidant therapies in AMD. To overcome these limitations, we developed a novel robust nanotechnology-mediated antioxidant strategy based on ceria-coated melanin-PEG nanoparticles (CMNPs) by taking advantage of their inherent antioxidant ability to autorenew cerium oxide nanoparticles (ceria) and their photoprotective role through scavenging a broad range of RONS of melanin. Our experiments demonstrate that CMNPs could relieve AMD-like pathology with long-term improvement and exhibited a significant synergistic effect in scavenging against multiple RONS compared to single-nanoantioxidant delivery. More importantly, CMNPs ensured autoregenerative properties, outperformed aflibercept, and relieved pathological damage in an AMD-like mouse model through a single-dose administration for up to three months. This study highlights a novel treatment targeted to preserve the RPE and photoreceptors in AMD as a monotherapy.

Numerous enzymes secreted from tumor cells have been used as biomarkers for early diagnosis, but in situ monitoring their secretion is still a challenge owing to the low amount and diffusion into complex environment. Herein, we establish a mass spectrometric protocol for in situ dynamic biosensing of multiplexed enzyme secretions by inserting tentacle-like mass nanoprobes on live cells. The nanoprobes are designed to contain an inserting group for cell anchoring and abundant substrate peptides for mass coding to facilely capture the secreted target enzymes followed with in situ MALDI-TOF MS detection. From the peaks of the substrates and their cleavage products, the quantification strategy of the corresponding secreted enzyme is achieved. Taking MMP-2 and MMP-9 as targets, the in situ monitoring protocol is demonstrated to provide a high-throughput technique for rapid detection of multiple secreted enzymes. Its universality for more secreted enzymes is also verified with cell-secreted urokinase-type plasminogen activator and alkaline phosphatase. The results identical to those from conventional phenotype methods for assessment of drugs efficacy indicate the promising application of the proposed protocol.

Direct functionalization of structural materials can provide an elegant balance between their structure, performance, and function. However, effective direct functionalization techniques are very limited. This work reports a technique to functionalize structural materials in a non-destructive manner, wherein the surface of the materials is selectively etched without compromising their internal structure. In this technique, an ultrathin and transparent silk fibroin ionotronic nanofiber skin (SFINS) is spun on the surface of structural materials through electro-blown spinning, endowing them with electric conductivity and environmental responsiveness. This process is characterized by outstanding scalability, low cost, and high efficiency. In addition, the SFINS can be firmly bonded to the surface of different structural materials, such as glass, metals, polymers, and wood. More importantly, the electro-blown spinning process and the formed SFINS do not alter the structure, properties, and sustainability of the substrate materials. For instance, the transparency of glass and acrylic plates, the texture of wood, the color of plastics, the text of papers, the elasticity of elastomers, as well as their strength are all retained. Consequently, structural materials functionalized under the proposed process can be directly integrated into functional devices that require both structural stability and functional diversity in practice use. In this work, two prototypes are developed to demonstrate the applications of SFINS-functionalized structural materials as tactile receptors for an intelligent sorting manipulator and as a self-powered IntelliSensor for geological hazard early warning. Both examples reveal the advantages of the proposed technique in terms of the balance between the structure, performance, and function of the developed device systems.

Treatment for ulcerative colitis (UC) remains a clinical challenge as conventional approaches mostly use immunosuppressive agents to ameliorate pro-inflammatory colonic immune responses, which often induce severe side effects. Herein, we report the development of zeolitic imidazolate framework coated cerium dioxide core-shell nanoparticles for drug-free UC therapy. In compliance with clinical standards, the nanomedicine could be administered through oral or enema route for treating UC. The nanomedicine could cooperatively scavenge the excessive reactive oxygen species (ROS) and damage-associated molecular patterns (DAMPs) in intestinal macrophages and promote their repolarization into anti-inflammatory M2 phenotypes, thus normalizing the pro-inflammatory immune composition in inflamed colons. Owing to the anti-inflammatory performance, the nanoparticles also successfully abolished the UC-related gut-microbiota disorders and restored the normal mucosal structures and functions, thus completely reversing the UC-induced intestinal damage. Our work provides a potential candidate for drug-free UC treatment in the clinics.